Cas no 476327-12-5 (2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate)

• Product Name: 2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate
• CAS No: 476327-12-5
• MF: C₂₁H₃₁N₂O₃P
• MW: 390.456206560135
• CID: 5970603
• PubChem ID: 3795020
• Update Time: 2025-05-30

2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate
• isobutyl (4-(dimethylamino)phenyl)((4-(dimethylamino)phenyl)(hydroxy)methyl)phosphinate
• Phosphinic acid, [4-(dimethylamino)phenyl][[4-(dimethylamino)phenyl]hydroxymethyl]-, 2-methylpropyl ester (9CI)
• HMS2875L16
• AKOS005627579
• HMS1417F01
• SR-01000006447-1
• 2-methylpropyl [4-(dimethylamino)phenyl]({[4-(dimethylamino)phenyl](hydroxy)methyl})phosphinate
• 476327-12-5
• SR-01000006447
• [4-(dimethylamino)phenyl]-[[4-(dimethylamino)phenyl]-(2-methylpropoxy)phosphoryl]methanol
• CHEMBL1599888
• SMR000540581
• F0479-0037
• Oprea1_276050
• MLS001213324
• IFLab1_001871

• Inchi： 1S/C21H31N2O3P/c1-16(2)15-26-27(25,20-13-11-19(12-14-20)23(5)6)21(24)17-7-9-18(10-8-17)22(3)4/h7-14,16,21,24H,15H2,1-6H3
• InChI Key： ZWYDAGKOINYTGP-UHFFFAOYSA-N
• SMILES： P(C1=CC=C(N(C)C)C=C1)(C(C1=CC=C(N(C)C)C=C1)O)(OCC(C)C)=O

Computed Properties

• Exact Mass: 390.20722985g/mol
• Monoisotopic Mass: 390.20722985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 536.7±60.0 °C(Predicted)
• pka: 12.85±0.20(Predicted)

Additional information on 2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate

Professional Introduction to 2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate (CAS No. 476327-12-5)

2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate, a compound with the chemical identifier CAS No. 476327-12-5, represents a significant advancement in the field of pharmaceutical chemistry and molecular design. This compound, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of multiple pharmacophoric units, including dimethylamino and hydroxy moieties, positions this molecule as a versatile scaffold for exploring novel therapeutic agents.

The< strong>2-methylpropyl substituent at the phosphinate core contributes to the compound's overall lipophilicity, which is a critical factor in determining its bioavailability and membrane permeability. This feature makes it particularly interesting for designing molecules that require efficient crossing of biological barriers, such as the blood-brain barrier. Additionally, the dual presence of dimethylamino groups enhances the compound's basicity, which can be exploited in the design of drugs targeting acidic or neutral biological environments.

In recent years, there has been a surge in research focused on phosphinate-containing compounds due to their unique chemical properties and biological activities. Phosphinates, as a class of organophosphorus compounds, exhibit a wide range of interactions with biological targets, including enzymes and receptors. The< strong>4-(dimethylamino)phenyl moiety in this compound not only contributes to its lipophilicity but also serves as a key pharmacophore for binding to specific biological targets. This dual functionality makes it an attractive candidate for further exploration in medicinal chemistry.

The< strong>{4-(dimethylamino)phenyl(hydroxy)methyl} group represents another critical pharmacophoric element in this molecule. The hydroxymethyl functionality introduces a potential site for hydrogen bonding interactions, which can significantly influence the compound's binding affinity and selectivity. This feature is particularly valuable in drug design, where precise molecular recognition is essential for achieving therapeutic efficacy while minimizing side effects. The combination of these pharmacophores suggests that this compound may exhibit multiple biological activities, making it a promising candidate for further investigation.

The synthesis of< strong>2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate involves intricate organic transformations that highlight the compound's complexity. The phosphinate group is typically introduced through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, which require careful optimization to ensure high yield and purity. The presence of multiple reactive sites in this molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to enhanced therapeutic effects and reduced toxicity. The multifunctional nature of< strong>2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate, with its combination of lipophilic and basic properties, makes it an ideal candidate for such an approach.

Evidence from recent studies indicates that phosphinate-containing compounds exhibit significant potential in various therapeutic areas. For instance, some phosphinates have shown promise as kinase inhibitors due to their ability to interact with ATP-binding pockets on target enzymes. The< strong>dimethylamino groups in this compound can form salt bridges or hydrogen bonds with acidic residues on protein surfaces, further enhancing binding affinity. These interactions are crucial for designing molecules that can effectively modulate enzymatic activity.

The< strong>{4-(dimethylamino)phenyl(hydroxy)methyl} group also plays a role in modulating solubility and bioavailability. Hydroxymethylation is a common strategy used to improve water solubility while maintaining lipophilicity, which is essential for achieving optimal pharmacokinetic profiles. This balance is critical for ensuring that the drug reaches its target site at effective concentrations while minimizing systemic exposure.

The< strong>CAS No. 476327-12-5 designation ensures that researchers have access to accurate and reliable information about this compound's properties and applications. This standardized identification system is essential for facilitating communication among scientists and ensuring consistency across different studies and publications.

In conclusion,< strong>2-methylpropyl 4-(dimethylamino)phenyl({4-(dimethylamino)phenyl(hydroxy)methyl})phosphinate, with its complex structure and multifunctional pharmacophores, represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug development and bioorganic synthesis make it a promising candidate for further exploration by researchers worldwide.